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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-Bromo-2-chlorophenol in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals.

Chemical Identifier and Hazard Information

Identifier Value

IUPAC Name 5-bromo-2-chlorophenol
CAS Number 183802-98-4

Molecular Formula CsH4BrCIO

Molecular Weight 207.45 g/mol

Physical Form Solid

GHS Hazard Classification[1]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Signal Word: Warning[1]
Hazard Pictogram: GHSO07 (Exclamation Mark)

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5-Bromo-2-chlorophenol to minimize
exposure and ensure personal safety.
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Protection Type

Specification

Rationale

Hand Protection

Double nitrile gloves or thicker
(8mil) nitrile gloves. For
extensive handling, consider
utility-grade neoprene or butyl

gloves over nitrile gloves.[2][3]

Provides protection against
incidental contact and
splashes. Phenol and its
derivatives can readily
penetrate standard nitrile

gloves.[2]

Eye and Face Protection

Safety glasses are the
minimum requirement.[3]
When there is a potential for
splashes, chemical splash
goggles and/or a face shield

must be worn.[3][4]

Protects eyes from dust
particles and accidental
splashes of solutions

containing the compound.

Skin and Body Protection

A fully buttoned lab coat, long
pants, and closed-toe shoes
must be worn.[3][5] For
situations with a higher risk of
splashing, a butyl rubber or
neoprene apron is

recommended.[3]

Prevents skin contact with the

chemical.

Respiratory Protection

All handling of solid 5-Bromo-
2-chlorophenol and its
solutions should be conducted
in a certified chemical fume
hood.[3][5]

Minimizes the inhalation of

harmful dust or vapors.

Operational Procedures

Adherence to the following step-by-step protocols is crucial for the safe handling of 5-Bromo-2-

chlorophenol.

Experimental Workflow Diagram
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Workflow for Handling 5-Bromo-2-chlorophenol
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Caption: Workflow for Handling 5-Bromo-2-chlorophenol
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1. Preparation

» Review Safety Information: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) for 5-Bromo-2-chlorophenol and the laboratory's standard operating
procedures (SOPSs).[6]

e Don PPE: Put on all required personal protective equipment as detailed in the PPE table.[5]

o Prepare Work Area: Ensure the chemical fume hood is clean, uncluttered, and functioning
correctly.[5] Assemble all necessary equipment, such as glassware, spatulas, and weighing
paper.

2. Weighing the Solid Compound

o Tare the Balance: Place a piece of weighing paper or a suitable container on the analytical
balance and tare it.

o Transfer the Compound: Inside the chemical fume hood, carefully transfer the desired
amount of 5-Bromo-2-chlorophenol from its stock container to the tared weighing paper or
container using a clean spatula. Avoid generating dust.[7]

e Record the Mass: Securely close the stock container and record the precise mass of the
compound.

3. Preparing a Solution

e Add Solvent: In the chemical fume hood, place the weighed 5-Bromo-2-chlorophenol into a
suitable flask. Slowly add the desired solvent to the flask.[7]

e Dissolve the Compound: Gently swirl or stir the mixture until the solid is completely
dissolved. If necessary, use a magnetic stirrer.

o Label the Solution: Clearly label the flask with the chemical name, concentration, date, and
your initials.

Spill Management and First Aid

Spill Cleanup Protocol
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In the event of a spill, prompt and safe cleanup is crucial.[7]

Step

Action

1. Evacuate and Alert

Immediately alert others in the vicinity and
evacuate the immediate area if the spill is large

or if you feel unwell.[8]

2. Ventilate

Ensure the area is well-ventilated. If the spill is
outside a fume hood, increase ventilation to the

room.[8]

3. Contain

For solid spills, carefully sweep or scoop the
material into a designated waste container,
avoiding dust generation.[7] For liquid spills, use
an inert absorbent material like vermiculite or

sand to contain the spill.

4. Clean

After removing the bulk of the spill,
decontaminate the area with a suitable solvent

and then soap and water.[9]

5. Dispose

Collect all contaminated materials, including
absorbent pads and cleaning supplies, in a
sealed and labeled container for hazardous

waste disposal.[9]

First Aid Measures[10][11]
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[11]

Immediately remove all contaminated clothing.
[12] Wash the affected area with soap and
plenty of water for at least 15 minutes. Seek

Skin Contact immediate medical attention.[11] For phenol
exposures, repeated wiping with polyethylene
glycol (PEG 300 or 400) is recommended if
available.[13]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[11] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[14]

Disposal Plan

Proper waste segregation and disposal are critical to ensure safety and environmental
compliance.

Waste Segregation and Collection

5-Bromo-2-chlorophenol is a halogenated organic compound and must be disposed of as
such.[9][15]

+ Waste Stream: Halogenated Organic Waste.

o Container: Use a designated, clearly labeled, and chemically compatible waste container
with a secure lid.[9]
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e Segregation Rules:
o DO NOT mix halogenated waste with non-halogenated organic waste.[15]
o DO NOT mix with incompatible waste streams such as acids, bases, or oxidizers.[9]
o DO NOT dispose of this chemical down the drain.[15]

Step-by-Step Disposal Procedure

o Transfer Waste: Carefully transfer all waste containing 5-Bromo-2-chlorophenol, including
unused solutions and contaminated materials, into the designated halogenated organic
waste container inside a chemical fume hood.[15]

e Secure Container: Tightly close the waste container lid when not in use to prevent the
release of vapors.[15]

e Labeling: Ensure the waste container is accurately labeled with "Halogenated Organic
Waste" and lists all contents.

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials, until it is collected for disposal.[16]

e Request Pickup: When the container is nearly full, arrange for a hazardous waste pickup
through your institution's Environmental Health and Safety (EHS) department.[15]

Disposal of Empty Containers
e Rinsing: Triple rinse the empty container with a suitable solvent.

e Rinseate Collection: The first rinseate must be collected and disposed of as halogenated
hazardous waste.[15] Subsequent rinses may be permissible for drain disposal, but always
consult your local EHS guidelines.

o Container Disposal: After rinsing, deface the label and dispose of the container according to
your institution's procedures for empty chemical containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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